2,4-difluoro-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzenesulfonamide

• IUPAC Name: 2,4-difluoro-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzenesulfonamide
• InChI: InChI=1S/C20H16F2N2O3S2/c21-15-4-6-19(17(22)11-15)29(26,27)23-16-5-3-13-7-8-24(12-14(13)10-16)20(25)18-2-1-9-28-18/h1-6,9-11,23H,7-8,12H2
• InChI Key: IQMWMHHVWUWJMP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C=CC(=C2)NS(=O)(=O)C3=C(C=C(C=C3)F)F)C(=O)C4=CC=CS4
• Molecular Formula: C20H16F2N2O3S2
• Molecular Weight: 434.5 g/mol

Description

2,4-difluoro-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H16F2N2O3S2 and its molecular weight is 434.48. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Interactions

Research on compounds similar to 2,4-difluoro-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzenesulfonamide has focused on their molecular structures and interactions. For instance, a study on a closely related sulfonylurea compound displayed an intramolecular N—H⋯O=S interaction, as well as intermolecular N—H⋯O=C hydrogen bonds forming hydrogen-bonded chains, which are crucial for understanding the compound's chemical behavior and potential for modification and application in various fields including medicinal chemistry and materials science (Gelbrich, Haddow, & Griesser, 2011).

Synthesis and Characterization

Synthetic approaches and the characterization of similar benzenesulfonamides have been explored to enhance their application in medicinal chemistry. For example, the synthesis of tetrahydroisoquinoline derivatives by acid-catalyzed cyclization provides insights into methodological advancements in obtaining compounds with potential therapeutic uses (Ponzo & Kaufman, 1995). Such studies contribute to the development of novel pharmaceuticals and biochemical tools.

Pharmacological Potential

Research into benzenesulfonamide derivatives has demonstrated their pharmacological potential, particularly in the development of inhibitors for various enzymes and receptors. A study on tetrahydroisoquinoline derivatives revealed their role as potent, selective human beta3 adrenergic receptor agonists, indicating potential applications in treating metabolic diseases (Parmee et al., 2000). Such findings are pivotal for drug discovery and development, offering new avenues for therapeutic intervention.

Anticancer Research

Compounds with the tetrahydroisoquinoline moiety, similar to the one , have been explored for their anticancer properties. The synthesis of substituted tetrahydroisoquinolines as anticancer agents highlights the ongoing research into novel treatments for cancer, leveraging the unique properties of these chemical structures (Redda, Gangapuram, & Ardley, 2010).